N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-3-methyl-1,2,4-thiadiazol-5-amine

• IUPAC Name: N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-3-methyl-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C11H17N5S/c1-8-7-9(2)16(14-8)6-4-5-12-11-13-10(3)15-17-11/h7H,4-6H2,1-3H3,(H,12,13,15)
• InChI Key: ICHFGRIAPVQUDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCCNC2=NC(=NS2)C)C
• Molecular Formula: C11H17N5S
• Molecular Weight: 251.35 g/mol

Description

N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-3-methyl-1,2,4-thiadiazol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is widely used in scientific research for its unique properties and has been shown to have promising applications in the field of medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-3-methyl-1,2,4-thiadiazol-5-amine is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-3-methyl-1,2,4-thiadiazol-5-amine has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-3-methyl-1,2,4-thiadiazol-5-amine in lab experiments is its ability to penetrate cell membranes. This makes it an ideal candidate for drug delivery systems and in vitro studies of cellular processes. However, the limitations of this compound include its high cost and the complexity of its synthesis.

Future Directions

There are several future directions for research on N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-3-methyl-1,2,4-thiadiazol-5-amine. One area of interest is its potential use as a therapeutic agent for the treatment of cancer and inflammatory diseases. Further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Another area of interest is its potential use in agriculture as a plant growth regulator. Studies are ongoing to determine the optimal concentration and application method for this compound to improve crop yield and plant resistance to environmental stressors.
Overall, N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-3-methyl-1,2,4-thiadiazol-5-amine is a promising compound with potential applications in various scientific fields. Further research is needed to fully understand its properties and potential applications.

Synthesis Methods

The synthesis of N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-3-methyl-1,2,4-thiadiazol-5-amine is a complex process that involves several steps. The most common method of synthesis involves the reaction of 3,5-dimethylpyrazole with 3-chloropropylamine to form 3-(3,5-dimethylpyrazol-1-yl)propylamine. This intermediate is then reacted with thiosemicarbazide and acetic anhydride to form N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-3-methyl-1,2,4-thiadiazol-5-amine.

Scientific Research Applications

N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-3-methyl-1,2,4-thiadiazol-5-amine has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has been shown to have promising anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a drug delivery system due to its ability to penetrate cell membranes.
In agriculture, N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-3-methyl-1,2,4-thiadiazol-5-amine has been shown to have potential as a plant growth regulator. It has been shown to increase crop yield and improve plant resistance to environmental stressors.